Cas no 451521-88-3 (methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate)

Methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate is a fluorinated chromene derivative with potential applications in medicinal chemistry and material science. Its structure incorporates a trifluoromethyl group, which enhances metabolic stability and lipophilicity, making it a candidate for bioactive molecule development. The methoxy and ester functionalities provide sites for further chemical modifications, allowing for tailored properties. The chromene core contributes to its rigid, planar geometry, which may be advantageous in designing compounds with specific binding interactions. This compound’s synthetic versatility and structural features make it a valuable intermediate for research in pharmaceuticals or advanced materials.
methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate structure
451521-88-3 structure
Product Name:methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate
CAS No:451521-88-3
MF:C21H17F3O6
MW:422.351297140121
CID:5554155
Update Time:2025-08-04

methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[[3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-1-benzopyran-7-yl]oxy]-, methyl ester
    • methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate
    • Inchi: 1S/C21H17F3O6/c1-11(20(26)28-3)29-12-8-9-14-16(10-12)30-19(21(22,23)24)17(18(14)25)13-6-4-5-7-15(13)27-2/h4-11H,1-3H3
    • InChI Key: ZKXMCJHURGNBNZ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(OC1=CC=C2C(=C1)OC(C(F)(F)F)=C(C1=CC=CC=C1OC)C2=O)C

methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate Pricemore >>

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F3139-1433-5mg
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Additional information on methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate

Methyl 2-{3-(2-Methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate (CAS No. 451521-88-3): A Comprehensive Overview

Methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate (CAS No. 451521-88-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Methyl 7-(3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy)propanoate, is characterized by its unique structural features, which include a chromene core, a methoxyphenyl group, and a trifluoromethyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chromene scaffold is a well-known motif in natural products and synthetic compounds, often associated with various biological activities such as anti-inflammatory, antioxidant, and anticancer properties. The presence of the methoxyphenyl group and the trifluoromethyl moiety further enhances the compound's pharmacological profile by modulating its lipophilicity, metabolic stability, and target selectivity.

Recent studies have highlighted the potential of methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity against cancer cells, while sparing normal cells, makes it a potential candidate for cancer therapy.

The pharmacokinetic properties of methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for its development as an oral therapeutic agent. The compound's lipophilicity, influenced by the presence of the methoxyphenyl and trifluoromethyl groups, contributes to its ability to cross biological membranes efficiently.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate in various disease conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and support further clinical development.

In conclusion, methyl 2-{3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}propanoate (CAS No. 451521-88-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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